3-(5-Methoxynaphthalen-2-yl)prop-2-enoic acid

• CAS No.: 56894-93-0
• Molecular Formula: C14H12O3
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 3-(5-methoxynaphthalen-2-yl)prop-2-enoic acid
• InChI: InChI=1S/C14H12O3/c1-17-13-4-2-3-11-9-10(5-7-12(11)13)6-8-14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key: XBJBVNXEXFLILR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C=CC(=C2)C=CC(=O)O

Description

3-(5-Methoxynaphthalen-2-yl)prop-2-enoic acid is a useful research compound. Its molecular formula is C14H12O3 and its molecular weight is 228.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Methoxynaphthalene-2-aldehyde (0.1 mole), malonic acid (0.2 moles), and dry pyridine (175 ml) are placed in a 1 1 round-bottom flask. The malonic acid is dissolved by shaking on a steam bath and piperidine (0.5 ml) is added. The reaction is allowed to take place on the steam bath for 4 hours. After standing at room temperature overnight, the mixture is refluxed for 1 hour and cooled. The reaction mixture is poured into 250 ml of ice water and acidified with concentrated hydrochloric acid (80 ml) with stirring. The product is collected by filtration, washed with water (4 × 150 ml) and air dried to give β-(5-methoxynaphth-2-yl)propenoic acid.